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Compound of Interest

Compound Name: Thiorphan

Cat. No.: B555922 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of Thiorphan's inhibitory activity across various metalloproteases,

supported by experimental data and detailed protocols. Thiorphan is a potent inhibitor of

Neprilysin (NEP), a key enzyme in cardiovascular and neurological pathways. Understanding

its cross-reactivity with other metalloproteases is crucial for assessing its selectivity and

potential off-target effects.

Executive Summary
Thiorphan demonstrates high selectivity for its primary target, Neprilysin (NEP), with a Ki value

in the low nanomolar range. Its inhibitory activity against other metalloproteases, such as

Angiotensin-Converting Enzyme (ACE) and Thermolysin, is significantly weaker, with Ki values

in the higher nanomolar to micromolar range. Limited data suggests weak to negligible

inhibition of other metalloproteases like Endothelin-Converting Enzyme 1 and Matrilysin. This

guide compiles the available quantitative data, outlines experimental methodologies for

assessing cross-reactivity, and provides visual representations of the relevant signaling

pathways.

Comparison of Thiorphan's Inhibitory Activity
The following table summarizes the known inhibition constants (Ki) of thiorphan against

various metalloproteases. A lower Ki value indicates stronger inhibition.
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Metalloproteas
e Family

Enzyme Species Ki (nM) Reference

M13 (Neprilysin

family)
Neprilysin (NEP) Not Specified 4.7 [1]

M13 (Neprilysin

family)

Angiotensin-

Converting

Enzyme (ACE)

Not Specified 150 [1]

M4 (Thermolysin

family)
Thermolysin

Bacillus

thermoproteolytic

us

2000 [1][2]

M13 (Neprilysin

family)

Endothelin-

Converting

Enzyme 1 (ECE-

1)

Not Specified
Very Weak

Inhibition
[1]

M10 (Matrixin

family)

Matrilysin (MMP-

7)
Not Specified

Very Weak

Inhibition
[1]

Note: Data on a broader range of metalloproteases, particularly various Matrix

Metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), is limited in the

public domain. The provided data is based on available literature.

Signaling Pathways
To understand the functional implications of thiorphan's activity, it is essential to visualize the

signaling pathways in which its primary target and potential off-targets are involved.

Neprilysin (NEP) Signaling Pathway
Neprilysin is a key regulator of several vasoactive peptides. By inhibiting NEP, thiorphan
prevents the degradation of these peptides, leading to their increased bioavailability and

downstream effects.
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Caption: Neprilysin (NEP) signaling pathway and the inhibitory action of Thiorphan.

Angiotensin-Converting Enzyme (ACE) Signaling
Pathway
Angiotensin-Converting Enzyme (ACE) is a central component of the renin-angiotensin system

(RAS), which regulates blood pressure. Thiorphan exhibits weak inhibitory activity against

ACE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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